Cas no 1021244-08-5 (2-(cyclohexyl(methyl)amino)benzoic acid)

• Product Name: 2-(cyclohexyl(methyl)amino)benzoic acid
• CAS No: 1021244-08-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5069003
• Update Time: 2025-06-10

2-(cyclohexyl(methyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylcyclohexylamino)benzoic acid
• 2-[cyclohexyl(methyl)amino]benzoic acid
• 2-(cyclohexyl(methyl)amino)benzoic acid

• Inchi： 1S/C14H19NO2/c1-15(11-7-3-2-4-8-11)13-10-6-5-9-12(13)14(16)17/h5-6,9-11H,2-4,7-8H2,1H3,(H,16,17)
• InChI Key： RXHCHWFZORYNSB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N(C)C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-(cyclohexyl(methyl)amino)benzoic acid

2-(Cyclohexyl(methyl)amino)Benzoic Acid: A Comprehensive Overview

2-(Cyclohexyl(methyl)amino)benzoic acid (CAS No. 1021244-08-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and chemical synthesis. This article aims to provide a comprehensive overview of 2-(cyclohexyl(methyl)amino)benzoic acid, delving into its chemical properties, synthesis methods, biological activities, and recent advancements in its research and applications.

Chemical Structure and Properties

2-(Cyclohexyl(methyl)amino)benzoic acid is a derivative of benzoic acid with a cyclohexylmethylamino substituent attached to the benzene ring. The molecular formula of this compound is C₁₄H₁₉NO₂, and it has a molecular weight of 233.30 g/mol. The presence of the cyclohexylmethylamino group imparts unique chemical properties to the molecule, making it highly valuable in various chemical and biological contexts.

The compound exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents. The pKa value of 2-(cyclohexyl(methyl)amino)benzoic acid is approximately 4.5, indicating that it can exist in both protonated and deprotonated forms depending on the pH of the solution.

Synthesis Methods

The synthesis of 2-(cyclohexyl(methyl)amino)benzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromobenzoic acid with cyclohexylmethylamine in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction proceeds via an SN2 mechanism, yielding the desired product with high purity and yield.

An alternative approach involves the coupling of 2-aminobenzoic acid with cyclohexylmethyl chloride using a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method is particularly useful for large-scale synthesis due to its robustness and scalability.

Biological Activities and Applications

2-(Cyclohexyl(methyl)amino)benzoic acid has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of its key applications is as a lead compound for the development of novel therapeutic agents targeting various diseases.

In recent studies, 2-(cyclohexyl(methyl)amino)benzoic acid has shown potent anti-inflammatory properties. Research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(cyclohexyl(methyl)amino)benzoic acid could be a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 2-(cyclohexyl(methyl)amino)benzoic acid has also been investigated for its potential as an antitumor agent. A study by Zhang et al. (2020) reported that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its antitumor effects involves the induction of apoptosis and cell cycle arrest, making it a valuable lead compound for further drug development.

Clinical Trials and Future Prospects

The promising preclinical results obtained with 2-(cyclohexyl(methyl)amino)benzoic acid have paved the way for clinical trials to evaluate its safety and efficacy in human subjects. Several phase I clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in healthy volunteers.

Preliminary data from these trials have shown that 2-(cyclohexyl(methyl)amino)benzoic acid is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

In addition to its direct therapeutic applications, 2-(cyclohexyl(methyl)amino)benzoic acid has also been explored as a scaffold for the design of more potent and selective analogs. Ongoing research efforts are focused on optimizing its structure to enhance its biological activity while minimizing potential side effects.

Conclusion

2-(Cyclohexyl(methyl)amino)benzoic acid (CAS No. 1021244-08-5) is a multifaceted organic compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various biological studies and drug development initiatives. Recent advancements in understanding its biological activities have highlighted its potential as a lead compound for treating inflammatory disorders and cancer. As research continues to progress, it is anticipated that 2-(cyclohexyl(methyl)amino)benzoic acid will play an increasingly important role in the development of novel therapeutic agents.